![molecular formula C22H14N2O2 B5528379 3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid](/img/structure/B5528379.png)
3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid
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Overview
Description
3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid belongs to a class of organic compounds known for their complex molecular structures and significant biological activities. The interest in such compounds stems from their diverse pharmacological properties and their role in drug discovery.
Synthesis Analysis
The synthesis of 3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid derivatives can involve transition-metal-free [3 + 3] annulations of indol-2-ylmethyl carbanions with nitroarenes, leading to indolo[3,2-b]quinoline derivatives under basic conditions (Nowacki & Wojciechowski, 2018). Another route involves palladium-catalyzed carbonylation of 1-(2-aminoaryl)-2-yn-1-ols to yield various quinoline and indol derivatives (Gabriele et al., 2008).
Molecular Structure Analysis
The molecular structure of these compounds can be extensively analyzed using X-ray crystallography. For example, coordination polymers synthesized from similar compounds have been analyzed to reveal discrete molecular complex structures and one and two-dimensional coordination polymer frameworks (Rad et al., 2016).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, including cascade autoxidation-ring contractions leading to specific carboxylic acids derivatives (Becker et al., 2009). Their chemical reactivity is often explored in the context of developing new synthetic methodologies or understanding mechanistic pathways.
Physical Properties Analysis
While specific studies directly addressing the physical properties of 3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid were not found, related compounds show varied physical properties based on their molecular structure. Typically, these analyses involve studying their crystalline structure, melting points, and solubility.
Chemical Properties Analysis
The chemical properties of such compounds often involve fluorescence, electrochemical behavior, and biological activity. For instance, compounds with related structures demonstrate significant fluorescence and gas sensing properties, indicating the versatility of their chemical properties (Rad et al., 2016).
properties
IUPAC Name |
3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N2O2/c25-22(26)16-11-20(17-12-23-18-8-4-3-7-15(17)18)24-19-10-9-13-5-1-2-6-14(13)21(16)19/h1-12,23H,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZCPWPAPBYBWJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C(=CC(=N3)C4=CNC5=CC=CC=C54)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid |
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